N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C16H14ClNO4/c1-20-13-5-3-11(17)9-12(13)18-16(19)10-2-4-14-15(8-10)22-7-6-21-14/h2-5,8-9H,6-7H2,1H3,(H,18,19)
• InChI Key: PTPZQNXDYUDTPP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC3=C(C=C2)OCCO3

Description

N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as AG-490, is a synthetic compound that has been widely used in scientific research due to its unique properties. AG-490 is an inhibitor of the Janus kinase (JAK) and signal transducer and activator of transcription (STAT) signaling pathways, which play important roles in cell growth, differentiation, and survival.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide inhibits the JAK/STAT signaling pathway by binding to the ATP-binding site of JAKs. This binding prevents the phosphorylation of STATs, which are downstream targets of JAKs. Without phosphorylation, STATs cannot translocate to the nucleus and activate gene transcription. This inhibition leads to a decrease in cell proliferation and survival, as well as an increase in apoptosis.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a variety of biochemical and physiological effects in different cell types. In cancer cells, N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to inhibit cell proliferation and induce apoptosis. In immune cells, N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to inhibit cytokine production and T cell proliferation. In neuronal cells, N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to protect against oxidative stress and excitotoxicity. These effects are likely due to the inhibition of JAK/STAT signaling, which regulates many cellular processes.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages as a tool for scientific research. It is a specific inhibitor of the JAK/STAT signaling pathway, which allows for the investigation of this pathway without affecting other signaling pathways. N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is also relatively stable and easy to handle in the laboratory. However, there are some limitations to the use of N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. It has been shown to have off-target effects on other kinases, which may complicate the interpretation of results. Additionally, the inhibition of JAK/STAT signaling may have unintended consequences on other cellular processes, which may need to be considered in experimental design.

Future Directions

There are several future directions for the use of N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in scientific research. One area of interest is the investigation of the role of JAK/STAT signaling in autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide may be a useful tool to study this pathway in these diseases. Another area of interest is the investigation of the role of JAK/STAT signaling in aging and age-related diseases, such as Alzheimer's disease. N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide may be a useful tool to study the relationship between JAK/STAT signaling and aging. Finally, the development of more specific and potent inhibitors of JAK/STAT signaling may lead to new therapeutic approaches for diseases that involve this pathway.

Synthesis Methods

N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be synthesized by a series of chemical reactions, starting from commercially available starting materials. The first step involves the reaction of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 5-chloro-2-methoxyaniline to form the desired product, N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. The overall yield of this synthesis is around 50%.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been widely used in scientific research as a tool to investigate the JAK/STAT signaling pathway. This pathway is involved in many cellular processes, including immune response, hematopoiesis, and oncogenesis. N-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to inhibit the activation of JAKs and STATs, leading to a decrease in downstream signaling events. This inhibition has been used to study the role of JAK/STAT signaling in various diseases, including cancer, autoimmune disorders, and inflammatory diseases.